![molecular formula C19H20Cl2N2O4 B4750697 N,N'-1,3-propanediylbis(5-chloro-2-methoxybenzamide)](/img/structure/B4750697.png)
N,N'-1,3-propanediylbis(5-chloro-2-methoxybenzamide)
Overview
Description
N,N'-1,3-propanediylbis(5-chloro-2-methoxybenzamide), commonly known as ML141, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. ML141 is a potent and selective inhibitor of the Rho family GTPase, which is involved in various cellular processes, including cell migration, proliferation, and differentiation.
Mechanism of Action
ML141 works by inhibiting the activity of the Rho family GTPase, which is involved in various cellular processes, including cell migration, proliferation, and differentiation. The Rho family GTPase plays a crucial role in cancer metastasis, cardiovascular diseases, and neurological disorders. By inhibiting the activity of the Rho family GTPase, ML141 can effectively reduce the migration and invasion of cancer cells, improve cardiac function, and provide neuroprotection.
Biochemical and Physiological Effects:
ML141 has been shown to have various biochemical and physiological effects, including inhibition of cancer cell migration and invasion, reduction of oxidative stress and inflammation in the brain, improvement of cardiac function, and reduction of myocardial injury. ML141 has also been shown to have a favorable safety profile in animal studies.
Advantages and Limitations for Lab Experiments
ML141 has several advantages for lab experiments, including its high potency and selectivity for the Rho family GTPase, simple synthesis method, and favorable safety profile. However, one of the limitations of ML141 is its limited solubility in aqueous solutions, which can make it challenging to work with in certain experiments.
Future Directions
ML141 has significant potential for therapeutic applications in various diseases, including cancer, cardiovascular diseases, and neurological disorders. Future research should focus on optimizing the synthesis method of ML141 to improve its solubility and bioavailability. In addition, further studies are needed to investigate the potential side effects of ML141 and its long-term safety profile. Furthermore, the efficacy of ML141 in clinical trials needs to be evaluated to determine its potential as a therapeutic agent.
Scientific Research Applications
ML141 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, and neurological disorders. ML141 has been shown to inhibit the migration and invasion of cancer cells by targeting the Rho family GTPase. In addition, ML141 has been reported to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Furthermore, ML141 has been shown to improve cardiac function and reduce myocardial injury in animal models of ischemic heart disease.
properties
IUPAC Name |
5-chloro-N-[3-[(5-chloro-2-methoxybenzoyl)amino]propyl]-2-methoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20Cl2N2O4/c1-26-16-6-4-12(20)10-14(16)18(24)22-8-3-9-23-19(25)15-11-13(21)5-7-17(15)27-2/h4-7,10-11H,3,8-9H2,1-2H3,(H,22,24)(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLGXVTRAUNRCGU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C(=O)NCCCNC(=O)C2=C(C=CC(=C2)Cl)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20Cl2N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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